Cas no 196713-98-1 (N-Boc-2-bromo-3-methylindole)

• Product Name: N-Boc-2-bromo-3-methylindole
• CAS No: 196713-98-1
• MF: C₁₄H₁₆BrNO₂
• MW: 310.186343193054
• CID: 2602277
• PubChem ID: 329764955
• Update Time: 2025-11-01

N-Boc-2-bromo-3-methylindole Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-propanyl 2-bromo-3-methyl-1H-indole-1-carboxylate
• 1-(tert-Butyloxycarbonyl)-2-bromo-3-methylindole
• 2-Bromo-3-methyl-indole-1-carboxylic acid tert-butyl ester
• N-Boc-2-bromo-3-methylindole
• TERT-BUTYL 2-BROMO-3-METHYLINDOLE-1-CARBOXYLATE
• 196713-98-1
• N-Boc-2-bromo-3-methylindole, 97%
• tert-Butyl 2-bromo-3-methyl-1H-indole-1-carboxylate

• MDL： MFCD22200500
• Inchi： 1S/C14H16BrNO2/c1-9-10-7-5-6-8-11(10)16(12(9)15)13(17)18-14(2,3)4/h5-8H,1-4H3
• InChI Key： NVJYNNQGUPOOCB-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C2C=CC=CC=2N1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 309.03644g/mol
• Monoisotopic Mass: 309.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• Melting Point: 160-170 °C

N-Boc-2-bromo-3-methylindole Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H410
• Warning Statement： P273-P301+P310-P501
• Hazardous Material transportation number：UN2811 - class 6.1 - PG 3 - EHS - Toxic solids, organic, n.o.s., HI: all
• WGK Germany：3
• Hazard Category Code： 25-50/53
• Safety Instruction： 45-60-61
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on N-Boc-2-bromo-3-methylindole

Professional Introduction to N-Boc-2-bromo-3-methylindole (CAS No. 196713-98-1)

N-Boc-2-bromo-3-methylindole, with the chemical identifier CAS No. 196713-98-1, is a significant compound in the field of pharmaceutical and biochemical research. This compound belongs to the indole family, which is well-documented for its diverse biological activities and potential therapeutic applications. The presence of both bromine and methyl substituents, along with the Boc (tert-butoxycarbonyl) protecting group, makes N-Boc-2-bromo-3-methylindole a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The structural features of N-Boc-2-bromo-3-methylindole contribute to its utility in medicinal chemistry. The bromine atom at the 2-position provides a reactive site for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular frameworks, enabling the synthesis of intricate pharmacophores. Additionally, the methyl group at the 3-position introduces steric and electronic effects that can influence the compound's biological activity, making it a valuable scaffold for drug design.

The Boc group at the nitrogen position serves as an protecting group, shielding the amine functionality from unwanted reactions during synthetic processes. This protection is crucial in multi-step syntheses where selective functionalization is required. Once the desired modifications are achieved, the Boc group can be readily removed under mild acidic conditions, revealing the free amine for subsequent chemical transformations. This characteristic makes N-Boc-2-bromo-3-methylindole a preferred building block in the construction of peptidomimetics and other nitrogen-containing heterocycles.

Recent advancements in indole derivatives have highlighted their potential in various therapeutic areas. For instance, studies have demonstrated that indole-based compounds exhibit significant activity against infectious diseases, inflammation, and even certain types of cancer. The brominated indoles, such as N-Boc-2-bromo-3-methylindole, have been particularly investigated for their antimicrobial properties. Research has shown that these compounds can disrupt bacterial cell membranes and inhibit key enzymatic pathways, offering promising leads for novel antibiotics.

In addition to their antimicrobial applications, N-Boc-2-bromo-3-methylindole and its derivatives have been explored for their role in modulating immune responses. The unique structural motif of indoles has been found to interact with various immune receptors, leading to enhanced cytokine production and improved immune surveillance. These findings have spurred interest in developing indole-based immunomodulators for treating autoimmune disorders and enhancing vaccine efficacy.

The synthesis of N-Boc-2-bromo-3-methylindole involves a series of well-established organic reactions. Typically, it begins with the bromination of 2-methylindole followed by selective protection of the amine group with Boc anhydride. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, can further modify the indole core to introduce additional functional groups. These methods ensure high yields and purity, making N-Boc-2-bromo-3-methylindole a reliable reagent for both academic research and industrial applications.

The growing interest in natural product-inspired drug discovery has also contributed to the relevance of N-Boc-2-bromo-3-methylindole. Many bioactive compounds isolated from plants and microorganisms share structural similarities with indoles. By leveraging these natural scaffolds, chemists can design synthetic analogs with enhanced potency and selectivity. The brominated indoles are particularly attractive due to their ability to mimic natural products while offering additional sites for chemical modification.

Future research directions may focus on exploring new derivatives of N-Boc-2-bromo-3-methylindole with improved pharmacological profiles. Computational modeling and high-throughput screening techniques can aid in identifying optimal substitution patterns that enhance binding affinity to biological targets. Additionally, green chemistry principles may be applied to develop more sustainable synthetic routes, reducing waste and energy consumption without compromising efficiency.

In conclusion, N-Boc-2-bromo-3-methylindole (CAS No. 196713-98-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. As our understanding of molecular interactions continues to evolve, compounds like N-Boc-2-bromo-3-methylindole will undoubtedly play a crucial role in developing next-generation therapeutics.